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Compound of Interest

Compound Name: Hexanenitrile

Cat. No.: B147006 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of Hexanenitrile

Introduction
Hexanenitrile, also known by its common names capronitrile and pentyl cyanide, is a linear

aliphatic nitrile.[1] It is an organic compound characterized by a six-carbon chain with a terminal

nitrile functional group (-C≡N).[1] At room temperature, it exists as a colorless liquid with a faint,

sweet, or almond-like odor.[1][2] Due to its chemical properties, including a high boiling point

and its nature as a polar aprotic substance, hexanenitrile serves as a valuable solvent and a

versatile intermediate in organic synthesis.[3][4] Its applications are found in the production of

various chemicals, including pharmaceuticals and agrochemicals, where the nitrile group can

be transformed into other key functional groups like amines, carboxylic acids, and amides.[1][5]

This guide provides a comprehensive overview of its chemical structure, physicochemical

properties, reactivity, and key experimental protocols relevant to researchers in chemistry and

drug development.

Chemical Identity and Structure
The fundamental identity and structural arrangement of hexanenitrile are foundational to

understanding its chemical behavior.

Chemical Identifiers
A summary of the key identifiers for hexanenitrile is presented in Table 1.
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Identifier Value

IUPAC Name Hexanenitrile[6]

Synonyms
Capronitrile, n-Capronitrile, Pentyl cyanide, 1-

Cyanopentane, n-Amyl cyanide[1][6][7][8]

CAS Number 628-73-9[5][6][7][9]

Molecular Formula C₆H₁₁N[1][5][6][7]

Molecular Weight 97.16 g/mol [1][5][6][7]

SMILES CCCCCC#N[6][10]

InChI Key
AILKHAQXUAOOFU-UHFFFAOYSA-N[1][6][7]

[10]

Molecular Structure
Hexanenitrile consists of a five-carbon alkyl chain (pentyl group) attached to a cyano group (-

C≡N). The nitrile carbon and nitrogen atoms are sp-hybridized, resulting in a linear geometry

for the C-C≡N moiety. This structure imparts a significant dipole moment to the molecule.

CH₃ CH₂ CH₂ CH₂ CH₂ C N ≡

Click to download full resolution via product page

Figure 1: 2D Chemical Structure of Hexanenitrile

Physicochemical Properties
The physical and chemical properties of hexanenitrile are summarized in Table 2. These

properties are critical for its application in synthesis, purification, and formulation.
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Property Value

Appearance Colorless to light yellow liquid[1][2][11]

Melting Point -80 °C / -80.3 °C[5][10][12][13]

Boiling Point 161-164 °C[5][10][12]

Density 0.809 g/mL at 25 °C[5][10][12]

Refractive Index 1.406 at 20 °C[5][10][12]

Flash Point 43 °C[5][14]

Vapor Pressure 2.85 mmHg[6][14]

Solubility in Water Partially miscible (2.48 g/L at 25 °C)[6]

Solubility in Organic Solvents
Soluble in ethanol, ether, hexane, and

benzene[1][3][5]

Dipole Moment 3.48 D[13]

Dielectric Constant 17.26[4][13]

The limited solubility in water is attributed to its long, hydrophobic alkyl chain, which dominates

the polarity of the nitrile group.[3] Conversely, it is readily miscible with many common organic

solvents.[1][5]

Chemical Reactivity and Transformations
The nitrile group is a versatile functional group that can undergo several important

transformations.

Hydrolysis
Hexanenitrile can be hydrolyzed to hexanoic acid under either acidic or basic conditions. The

reaction typically proceeds through a hexanamide intermediate.[15]

Acidic Hydrolysis: Heating with an aqueous acid (e.g., HCl) yields hexanoic acid and an

ammonium salt.[15]
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Alkaline Hydrolysis: Heating with an aqueous base (e.g., NaOH) produces a carboxylate salt

(e.g., sodium hexanoate) and ammonia.[15] Acidification of the salt is required to isolate the

free carboxylic acid.[15]

Hexanenitrile Hexanoic Acid

 H₃O⁺, Δ
or

1. OH⁻, H₂O, Δ
2. H₃O⁺

Click to download full resolution via product page

Figure 2: Hydrolysis of Hexanenitrile to Hexanoic Acid

Reduction
The nitrile group can be readily reduced to a primary amine, 1-aminohexane. Common and

effective reducing agents for this transformation include lithium aluminum hydride (LiAlH₄)

followed by a water workup, or catalytic hydrogenation (e.g., H₂ over a Nickel or Palladium

catalyst).

Hexanenitrile 1-Aminohexane

 1. LiAlH₄, Et₂O
2. H₂O

or
H₂, Raney Ni

Click to download full resolution via product page

Figure 3: Reduction of Hexanenitrile to 1-Aminohexane

Experimental Protocols
Detailed methodologies for the synthesis, purification, and application of hexanenitrile are

crucial for laboratory work.

Synthesis of Hexanenitrile via Nucleophilic Substitution
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A standard method for synthesizing aliphatic nitriles is the Sₙ2 reaction between an alkyl halide

and an alkali metal cyanide.

Methodology:

Setup: A round-bottom flask is charged with sodium cyanide in a polar aprotic solvent such

as DMSO. The flask is equipped with a magnetic stirrer, condenser, and nitrogen inlet.

Reagent Addition: 1-Bromopentane is added dropwise to the stirred suspension at room

temperature.

Reaction: The reaction mixture is heated (e.g., to 80-100 °C) to ensure a reasonable reaction

rate. Progress is monitored by TLC or GC.

Workup: After cooling, the reaction is quenched by pouring it into water.

Extraction: The aqueous mixture is extracted multiple times with a suitable organic solvent,

such as diethyl ether.

Purification: The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then

purified by fractional distillation.
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Figure 4: Workflow for the Synthesis of Hexanenitrile

Purification Protocol
For commercially obtained or synthetically prepared hexanenitrile that requires further

purification, the following procedure can be employed.[5]

Methodology:

Acid Wash: The crude hexanenitrile is washed twice with half-volumes of concentrated HCl

in a separatory funnel to remove any basic impurities.

Base Wash: The organic layer is then washed with a saturated aqueous solution of sodium

bicarbonate (NaHCO₃) to neutralize any remaining acid.

Drying: The washed nitrile is dried over anhydrous magnesium sulfate (MgSO₄).

Distillation: The dried liquid is filtered and purified by distillation.[5]
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Application as a Solvent: Williamson Ether Synthesis
Hexanenitrile's properties make it a suitable high-boiling point, polar aprotic solvent for

reactions like the Williamson ether synthesis.[4]

Methodology:

Setup: A flame-dried round-bottom flask is equipped with a magnetic stir bar and a nitrogen

inlet.[4]

Base and Solvent Addition: Sodium ethoxide (1.2 equivalents) is added, followed by

anhydrous hexanenitrile to dissolve the base.[4]

Substrate Addition: 1-Bromobutane (1.0 equivalent) is added slowly to the solution at room

temperature.[4]

Reaction: The mixture is heated to 80-100 °C and monitored for completion.[4]

Workup: After cooling, the reaction is quenched with water. The product is extracted with

diethyl ether, and the combined organic layers are washed with brine.[4]

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, concentrated,

and the crude product is purified by column chromatography to yield the target ether.[4]
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Figure 5: Workflow for Williamson Ether Synthesis in Hexanenitrile

Safety and Handling
Hexanenitrile, like other nitriles, should be handled with care. Nitrile poisoning can exhibit

symptoms similar to those of hydrogen cyanide poisoning, as the cyanide moiety can be

metabolically released.[16] It can cause skin and eye irritation, and absorption through the skin

is possible.[2][16] Ingestion or inhalation may be harmful.[2] Proper safety measures, including

the use of personal protective equipment (gloves, safety glasses) and working in a well-

ventilated fume hood, are essential. It is also a flammable liquid and should be kept away from

oxidizing agents, strong bases, and strong reducing agents.[16]

Conclusion
Hexanenitrile is a chemically significant compound with well-defined structural and

physicochemical properties. Its utility as a synthetic intermediate is primarily derived from the

versatile reactivity of the nitrile group, which allows for conversion into amines and carboxylic

acids. Furthermore, its characteristics as a high-boiling, polar aprotic solvent provide a valuable

alternative to more common solvents for specific synthetic applications. A thorough
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understanding of its properties, reactivity, and handling procedures is essential for its safe and

effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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